(2R,3R,4R,5R)-4-[[(4aR,6R,7R,8R,8aS)-7,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-2,3,5,6-tetrahydroxyhexanal

• IUPAC Name: (2R,3R,4R,5R)-4-[[(4aR,6R,7R,8R,8aS)-7,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-2,3,5,6-tetrahydroxyhexanal
• InChI: InChI=1S/C19H26O11/c20-6-10(22)13(24)16(11(23)7-21)29-19-15(26)14(25)17-12(28-19)8-27-18(30-17)9-4-2-1-3-5-9/h1-6,10-19,21-26H,7-8H2/t10-,11+,12+,13+,14+,15+,16+,17+,18?,19+/m0/s1
• InChI Key: QGIGSEUMXXYYCS-MBJYDWKNSA-N
• Canonical SMILES: C1C2C(C(C(C(O2)OC(C(CO)O)C(C(C=O)O)O)O)O)OC(O1)C3=CC=CC=C3
• Isomeric SMILES: C1[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)O)O)OC(O1)C3=CC=CC=C3
• Molecular Formula: C19H26O11
• Molecular Weight: 430.4 g/mol
• CAS No.: 93417-41-5

Description

(2R,3R,4R,5R)-4-[[(4aR,6R,7R,8R,8aS)-7,8-dihydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-2,3,5,6-tetrahydroxyhexanal, also known as this compound, is a useful research compound. Its molecular formula is C₁₉H₂₆O₁₁ and its molecular weight is 430.4. The purity is usually 95%.
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Scientific Research Applications

Solubility Studies

Gong et al. (2012) investigated the solubility of various saccharides, including (2R,3S,4R)-2,3,4,5-tetrahydroxypentanal (xylose) and its structurally related compounds, in ethanol-water mixtures. The study provides insights into the solubility behavior of these compounds at different temperatures and solvent compositions, which is crucial for their application in various scientific fields, including pharmaceuticals and food sciences (Gong, Wang, Zhang, & Qu, 2012).

Cytotoxicity and Antimicrobial Activities

Meilert, Pettit, and Vogel (2004) explored the synthesis and biological activity of certain compounds, including those structurally similar to the queried compound. They assessed the cytotoxicity of these compounds against various cancer cell lines, highlighting their potential in oncological research (Meilert, Pettit, & Vogel, 2004). Saundane and Manjunatha (2016) synthesized derivatives of a compound similar to the queried one and evaluated their antimicrobial and antioxidant activities, indicating their potential application in the development of new antimicrobial and antioxidant agents (Saundane & Manjunatha, 2016).

Synthetic Applications

Morishita, Honmi, Ito, and Maeba (1992) detailed the synthesis of complex molecules structurally related to the queried compound. Their work contributes to the field of synthetic organic chemistry, particularly in the synthesis of intricate molecular structures (Morishita, Honmi, Ito, & Maeba, 1992). Marchionni and Vogel (2001) also contributed to synthetic methodologies involving compounds structurally akin to the queried compound, showcasing the diverse applicability of these molecules in synthetic chemistry (Marchionni & Vogel, 2001).